Cas no 1183679-83-5 (1-(3-Methoxypropyl)-1H-1,2,4-triazol-3-amine)

1-(3-Methoxypropyl)-1H-1,2,4-triazol-3-amine structure
1183679-83-5 structure
Product Name:1-(3-Methoxypropyl)-1H-1,2,4-triazol-3-amine
CAS No:1183679-83-5
MF:C6H12N4O
MW:156.185680389404
CID:5295714
Update Time:2023-08-26

1-(3-Methoxypropyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-METHOXYPROPYL)-1H-1,2,4-TRIAZOL-3-AMINE
    • 1H-1,2,4-Triazol-3-amine, 1-(3-methoxypropyl)-
    • 1-(3-Methoxypropyl)-1H-1,2,4-triazol-3-amine
    • Inchi: 1S/C6H12N4O/c1-11-4-2-3-10-5-8-6(7)9-10/h5H,2-4H2,1H3,(H2,7,9)
    • InChI Key: JXJIJFQMLZPMTR-UHFFFAOYSA-N
    • SMILES: O(C)CCCN1C=NC(N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 111
  • XLogP3: -0.2
  • Topological Polar Surface Area: 66

1-(3-Methoxypropyl)-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-783491-0.05g
1-(3-methoxypropyl)-1H-1,2,4-triazol-3-amine
1183679-83-5 95.0%
0.05g
$468.0 2025-03-21
Enamine
EN300-783491-0.1g
1-(3-methoxypropyl)-1H-1,2,4-triazol-3-amine
1183679-83-5 95.0%
0.1g
$490.0 2025-03-21
Enamine
EN300-783491-0.25g
1-(3-methoxypropyl)-1H-1,2,4-triazol-3-amine
1183679-83-5 95.0%
0.25g
$513.0 2025-03-21
Enamine
EN300-783491-0.5g
1-(3-methoxypropyl)-1H-1,2,4-triazol-3-amine
1183679-83-5 95.0%
0.5g
$535.0 2025-03-21
Enamine
EN300-783491-1.0g
1-(3-methoxypropyl)-1H-1,2,4-triazol-3-amine
1183679-83-5 95.0%
1.0g
$557.0 2025-03-21
Enamine
EN300-783491-2.5g
1-(3-methoxypropyl)-1H-1,2,4-triazol-3-amine
1183679-83-5 95.0%
2.5g
$1089.0 2025-03-21
Enamine
EN300-783491-5.0g
1-(3-methoxypropyl)-1H-1,2,4-triazol-3-amine
1183679-83-5 95.0%
5.0g
$1614.0 2025-03-21
Enamine
EN300-783491-10.0g
1-(3-methoxypropyl)-1H-1,2,4-triazol-3-amine
1183679-83-5 95.0%
10.0g
$2393.0 2025-03-21
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01132998-1g
1-(3-Methoxypropyl)-1h-1,2,4-triazol-3-amine
1183679-83-5 95%
1g
¥3220.0 2023-04-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01132998-5g
1-(3-Methoxypropyl)-1h-1,2,4-triazol-3-amine
1183679-83-5 95%
5g
¥8477.0 2023-04-05
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk